Cas no 16499-54-0 (2-Amino-5-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-5-(trifluoromethyl)benzamide
• CAS No: 16499-54-0
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD03407460
• CID: 1348746
• PubChem ID: 21088221
• Update Time: 2025-11-02

2-Amino-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-Trifluoromethylbenzamide
• 2-amino-5-(trifluoromethyl)-benzamide
• 2-AMino-5-(trifluoroMethyl)benzaMide
• 2-Amino-5-trifluormethyl-benzamid
• SB78243
• Z1269228130
• AS-17924
• CS-0447736
• 16499-54-0
• DTXSID201289718
• AKOS017550174
• F95330
• SCHEMBL2313990
• 2-Amino-5-trifluoromethyl-benzamide
• SY356170
• MFCD03407460
• 2-Amino-5-(trifluoromethyl)benzamide

• MDL： MFCD03407460
• Inchi： 1S/C8H7F3N2O/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3H,12H2,(H2,13,14)
• InChI Key： MOKMVZDIJPORMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(N)=O)C=1)N)(F)F

Computed Properties

• Exact Mass: 204.05100
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.3±40.0 ºC (760 Torr),
• Flash Point: 110.0±27.3 ºC,
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 69.11000
• LogP: 2.66800

Additional information on 2-Amino-5-(trifluoromethyl)benzamide

Recent Advances in the Study of 2-Amino-5-(trifluoromethyl)benzamide (CAS: 16499-54-0)

2-Amino-5-(trifluoromethyl)benzamide (CAS: 16499-54-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and therapeutic potential, making it a focal point for researchers aiming to develop novel pharmacological agents.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of more complex molecules. Researchers have demonstrated that 2-Amino-5-(trifluoromethyl)benzamide can be efficiently synthesized through multi-step organic reactions, with modifications to enhance its bioavailability and target specificity. The trifluoromethyl group, in particular, has been noted for its ability to improve metabolic stability and binding affinity to biological targets.

In recent preclinical studies, 2-Amino-5-(trifluoromethyl)benzamide has shown promising activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Another significant advancement is the exploration of 2-Amino-5-(trifluoromethyl)benzamide in oncology research. Preliminary data from in vitro and in vivo models indicate that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. These findings are currently being further validated in collaborative studies between academic institutions and pharmaceutical companies.

The pharmacokinetic properties of 2-Amino-5-(trifluoromethyl)benzamide have also been a subject of recent investigation. Advanced analytical techniques, such as LC-MS/MS, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for optimizing the compound's formulation and dosing regimens in future clinical trials.

Looking ahead, researchers are focusing on the structural optimization of 2-Amino-5-(trifluoromethyl)benzamide to enhance its therapeutic index. Computational chemistry and molecular docking studies are being utilized to predict interactions with biological targets and guide the design of next-generation derivatives. Additionally, efforts are underway to explore its potential in combination therapies, particularly in the context of multi-drug resistant infections and complex diseases like Alzheimer's.

In conclusion, 2-Amino-5-(trifluoromethyl)benzamide (CAS: 16499-54-0) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements underscore its potential as a cornerstone for the development of novel therapeutics across multiple disease areas. Continued research and collaboration will be essential to fully realize its clinical applications and bring innovative treatments to patients.